Cas no 1378758-26-9 (1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl-)
1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl-
- SCHEMBL21201862
- 1378758-26-9
- EN300-7470761
- 1-methyl-1,7-diazaspiro[4.4]nonan-2-one
-
- Inchi: 1S/C8H14N2O/c1-10-7(11)2-3-8(10)4-5-9-6-8/h9H,2-6H2,1H3
- InChI Key: DTUMFQHIDBNUHE-UHFFFAOYSA-N
- SMILES: N1(C)C2(CCNC2)CCC1=O
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 305.8±25.0 °C(Predicted)
- pka: 9.91±0.20(Predicted)
1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7470761-0.05g |
1-methyl-1,7-diazaspiro[4.4]nonan-2-one |
1378758-26-9 | 95.0% | 0.05g |
$1464.0 | 2025-03-10 | |
| Enamine | EN300-7470761-0.1g |
1-methyl-1,7-diazaspiro[4.4]nonan-2-one |
1378758-26-9 | 95.0% | 0.1g |
$1533.0 | 2025-03-10 | |
| Enamine | EN300-7470761-0.25g |
1-methyl-1,7-diazaspiro[4.4]nonan-2-one |
1378758-26-9 | 95.0% | 0.25g |
$1604.0 | 2025-03-10 | |
| Enamine | EN300-7470761-0.5g |
1-methyl-1,7-diazaspiro[4.4]nonan-2-one |
1378758-26-9 | 95.0% | 0.5g |
$1673.0 | 2025-03-10 | |
| Enamine | EN300-7470761-1.0g |
1-methyl-1,7-diazaspiro[4.4]nonan-2-one |
1378758-26-9 | 95.0% | 1.0g |
$1742.0 | 2025-03-10 | |
| Enamine | EN300-7470761-2.5g |
1-methyl-1,7-diazaspiro[4.4]nonan-2-one |
1378758-26-9 | 95.0% | 2.5g |
$3417.0 | 2025-03-10 | |
| Enamine | EN300-7470761-5.0g |
1-methyl-1,7-diazaspiro[4.4]nonan-2-one |
1378758-26-9 | 95.0% | 5.0g |
$5056.0 | 2025-03-10 | |
| Enamine | EN300-7470761-10.0g |
1-methyl-1,7-diazaspiro[4.4]nonan-2-one |
1378758-26-9 | 95.0% | 10.0g |
$7497.0 | 2025-03-10 |
1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl-
Introduction to 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- (CAS No. 1378758-26-9)
The compound 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- (CAS No. 1378758-26-9) represents a fascinating molecule in the realm of heterocyclic chemistry, characterized by its unique spirocyclic structure and dual nitrogen-containing rings. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The spirocyclic framework of this molecule imparts remarkable stability and reactivity, making it a valuable scaffold for designing novel bioactive entities.
In the context of modern medicinal chemistry, the structural motif of 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- offers a versatile platform for drug discovery. The presence of two nitrogen atoms in close proximity within the spirocyclic core enhances its ability to interact with biological targets, such as enzymes and receptors. This feature has been leveraged in the development of small-molecule inhibitors and modulators for various therapeutic applications.
Recent studies have highlighted the pharmacological significance of spirocyclic compounds, particularly those containing nitrogen heterocycles. The rigid spirocyclic structure of 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- contributes to high binding affinity and selectivity towards target proteins. This has led to its exploration as a lead compound in the synthesis of potential therapeutic agents for neurological disorders, inflammation, and cancer.
The chemical synthesis of 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- involves intricate multi-step reactions that showcase the ingenuity of organic chemists in constructing complex molecular architectures. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have further refined the production process, enabling access to enantiomerically pure forms of this compound.
One of the most compelling aspects of 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- is its versatility in medicinal chemistry applications. Researchers have demonstrated its utility in generating derivatives with enhanced pharmacological properties. For instance, modifications at the methyl-substituted position have been explored to modulate solubility and metabolic stability, crucial factors for drug development.
The role of computational chemistry in studying 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- cannot be overstated. Molecular modeling techniques have provided insights into its interactions with biological targets at an atomic level. These simulations have aided in rationalizing experimental observations and guiding the design of more effective derivatives.
In conclusion, 1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl- (CAS No. 1378758-26-9) stands as a testament to the ingenuity of synthetic chemists and pharmacologists in harnessing complex molecular architectures for therapeutic purposes. Its unique structural features and pharmacological potential make it a cornerstone compound in contemporary drug discovery efforts.
1378758-26-9 (1,7-Diazaspiro[4.4]nonan-2-one, 1-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)